Cas no 26676-05-1 (2,4(1H,3H)-Pyrimidinedione, 3-(2-propenyl)-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-(2-propenyl)-6-(trifluoromethyl)-
• CAS No: 26676-05-1
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• MDL: MFCD04124034
• CID: 1428147
• PubChem ID: 1472057
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 3-(2-propenyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-(2-propenyl)-6-(trifluoromethyl)-
• MFCD04124034
• 3-(prop-2-en-1-yl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 10J-548S
• 3-allyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione
• AKOS015991685
• SCHEMBL9756675
• 26676-05-1
• 3-(prop-2-en-1-yl)-6-(trifluoromethyl)-1H-pyrimidine-2,4-dione
• 3-prop-2-enyl-6-(trifluoromethyl)-1H-pyrimidine-2,4-dione

• MDL： MFCD04124034
• Inchi： 1S/C8H7F3N2O2/c1-2-3-13-6(14)4-5(8(9,10)11)12-7(13)15/h2,4H,1,3H2,(H,12,15)
• InChI Key： SDQYJWPRPXEKDK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N1)=O)CC=C)=O)(F)F

Computed Properties

• Exact Mass: 220.04601
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones